Cas no 1806036-69-0 (5-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-carbonyl chloride)

• Product Name: 5-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-carbonyl chloride
• CAS No: 1806036-69-0
• MF: C₉H₇ClF₃NO₃
• MW: 269.60499215126
• CID: 4839068
• Update Time: 2025-07-22

5-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-carbonyl chloride

• Inchi： 1S/C9H7ClF3NO3/c1-4-6(8(10)15)7(17-9(11,12)13)5(16-2)3-14-4/h3H,1-2H3
• InChI Key： KMHNDKVMIBLYGR-UHFFFAOYSA-N
• SMILES： ClC(C1C(C)=NC=C(C=1OC(F)(F)F)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 2.9
• Topological Polar Surface Area: 48.4

Additional information on 5-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-carbonyl chloride

Introduction to 5-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1806036-69-0)

5-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-carbonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile reactivity and structural features. This compound, identified by its CAS number 1806036-69-0, is a pyridine derivative featuring a carbonyl chloride functional group, which makes it an invaluable intermediate in the synthesis of various bioactive molecules. The presence of multiple substituents, including a methoxy group at the 5-position, a methyl group at the 2-position, and a trifluoromethoxy group at the 4-position, endows this molecule with unique electronic and steric properties that are highly conducive to further chemical modifications.

The significance of 5-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-carbonyl chloride in modern synthetic chemistry cannot be overstated. Its carbonyl chloride moiety is particularly noteworthy, as it serves as an excellent electrophile for nucleophilic addition reactions. This property has been leveraged in the development of novel drug candidates, where it acts as a key building block for constructing complex heterocyclic frameworks. The pyridine core itself is a privileged scaffold in medicinal chemistry, frequently appearing in biologically active compounds due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects.

Recent advancements in synthetic methodologies have highlighted the utility of this compound in cross-coupling reactions, particularly in the context of palladium-catalyzed processes. The electron-withdrawing nature of the trifluoromethoxy group enhances the reactivity of the adjacent carbonyl chloride, facilitating efficient coupling with aryl or vinyl nucleophiles. Such transformations have been instrumental in the construction of novel pharmacophores, which are critical for developing next-generation therapeutics. For instance, studies have demonstrated its application in generating substituted pyridines that exhibit potent activity against various therapeutic targets, including enzymes and receptors implicated in inflammatory diseases and cancer.

The incorporation of fluorine atoms into pharmaceutical molecules is a well-established strategy to modulate metabolic stability, lipophilicity, and binding affinity. In 5-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-carbonyl chloride, the trifluoromethoxy group not only contributes to these properties but also influences the overall conformational preferences of the molecule. This has been exploited in computational studies aimed at optimizing drug-like properties through molecular modeling techniques. Such efforts have yielded insights into how subtle structural modifications can significantly impact biological activity, underscoring the importance of this compound as a synthetic intermediate.

In addition to its role in medicinal chemistry, 5-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-carbonyl chloride has found applications in agrochemical research. The unique combination of substituents renders it suitable for synthesizing novel pesticides and herbicides that target specific enzymatic pathways in pests while maintaining environmental safety. Recent research has focused on developing fluorinated pyridines as potent inhibitors of plant pathogens, leveraging their enhanced bioavailability and resistance to degradation. This underscores the broad utility of this compound across multiple sectors of chemical research.

The synthesis of 5-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-carbonyl chloride involves multi-step organic transformations that highlight its complexity as a molecular entity. Key synthetic routes typically begin with the functionalization of commercially available pyridine precursors through selective halogenation, methylation, and etherification steps. The introduction of the carbonyl chloride functionality is achieved through chlorination reactions under controlled conditions to prevent unwanted side products. These synthetic strategies have been refined over time to maximize yield and purity, ensuring that researchers can reliably utilize this compound in their synthetic endeavors.

The handling and storage of 5-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-carbonyl chloride require careful consideration due to its reactive nature. While it does not fall under any hazardous material classifications, proper storage conditions are essential to maintain its integrity and prevent degradation. Typically, this compound is stored under inert atmospheres at controlled temperatures to minimize exposure to moisture and air, which can lead to hydrolysis or decomposition. These precautions are standard practice in chemical laboratories dealing with reactive intermediates and ensure that researchers can work with this compound safely and effectively.

Future directions in the study of 5-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-carbonyl chloride are likely to focus on expanding its applications in drug discovery and material science. Advances in flow chemistry have opened new possibilities for scalable synthesis of complex molecules like this one, enabling high-throughput screening programs to identify novel bioactive compounds more efficiently. Additionally, computational methods are becoming increasingly sophisticated, allowing for detailed predictions of molecular behavior that can guide synthetic design and optimization efforts.

In conclusion,5-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1806036-69-0) is a multifaceted compound with significant potential across various domains of chemical research. Its unique structural features make it an indispensable tool for synthesizing biologically active molecules, while its reactivity allows for diverse functionalization strategies. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of pharmaceuticals and agrochemicals.